1H-Benz(de)isoquinoline-1,3(2H)-dione, 2-((2-hydroxyethyl)amino)-5-nitro-

• CAS No.: 234779-34-1
• Product Name: 1H-Benz(de)isoquinoline-1,3(2H)-dione, 2-((2-hydroxyethyl)amino)-5-nitro-
• Molecular Formula: C14H11N3O5
• Molecular Weight: 301.25 g/mol
• IUPAC Name: 2-(2-hydroxyethylamino)-5-nitrobenzo[de]isoquinoline-1,3-dione
• Standard InChI: InChI=1S/C14H11N3O5/c18-5-4-15-16-13(19)10-3-1-2-8-6-9(17(21)22)7-11(12(8)10)14(16)20/h1-3,6-7,15,18H,4-5H2
• Standard InChIKey: SURCGQGDUADKBL-UHFFFAOYSA-N
• SMILES: C1=CC2=CC(=CC3=C2C(=C1)C(=O)N(C3=O)NCCO)[N+](=O)[O-]
• Canonical SMILES: C1=CC2=CC(=CC3=C2C(=C1)C(=O)N(C3=O)NCCO)[N+](=O)[O-]
• Appearance: Solid powder
• Description: ALE-0540 is a nerve growth factor receptor antagonist that inhibits the binding of NGF to tyrosine kinase (Trk) A and/or p75. ALE-0540 also inhibits signal transduction and biological responses mediated by TrkA receptors.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: ALE 0540; ALE-0540; ALE0540
• Reference: 1: Sheffield KS, Vohra R, Scott JA, Ross GM. Using surface plasmon resonance spectroscopy to characterize the inhibition of NGF-p75(NTR) and proNGF-p75(NTR) interactions by small molecule inhibitors. Pharmacol Res. 2016 Jan;103:292-9. doi: 10.1016/j.phrs.2015.12.005. Epub 2015 Dec 7. PubMed PMID: 26675716.; 2: Owolabi JB, Rizkalla G, Tehim A, Ross GM, Riopelle RJ, Kamboj R, Ossipov M, Bian D, Wegert S, Porreca F, Lee DK. Characterization of antiallodynic actions of ALE-0540, a novel nerve growth factor receptor antagonist, in the rat. J Pharmacol Exp Ther. 1999 Jun;289(3):1271-6. PubMed PMID: 10336516.
• PubChem Compound: 2826530
• Last Modified: Nov 11 2021